Cas no 2248409-12-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyloxolane-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyloxolane-2-carboxylate
• CAS No: 2248409-12-1
• MF: C₁₄H₁₃NO₅
• MW: 275.256724119186
• CID: 6158605
• PubChem ID: 165725185
• Update Time: 2025-08-04

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyloxolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525887
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyloxolane-2-carboxylate
• 2248409-12-1

• Inchi： 1S/C14H13NO5/c1-8-6-11(19-7-8)14(18)20-15-12(16)9-4-2-3-5-10(9)13(15)17/h2-5,8,11H,6-7H2,1H3
• InChI Key： XVQPHSVWGMDVRL-UHFFFAOYSA-N
• SMILES： O1CC(C)CC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 275.07937252g/mol
• Monoisotopic Mass: 275.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyloxolane-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyloxolane-2-carboxylate (CAS No. 2248409-12-1) in Modern Chemical and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyloxolane-2-carboxylate, identified by the CAS number 2248409-12-1, represents a fascinating molecule with significant potential in the realms of chemical biology and pharmaceutical innovation. This heterocyclic derivative combines structural features of isoindole and oxolane moieties, which are well-documented for their diverse biological activities. The presence of a dioxo group and a carboxylate functionality further enhances its reactivity, making it a valuable scaffold for medicinal chemistry applications.

Recent advancements in drug discovery have highlighted the importance of multifunctional compounds that can modulate multiple biological pathways simultaneously. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyloxolane-2-carboxylate structure exhibits promising properties as a lead compound in the development of novel therapeutic agents. Its unique electronic distribution and steric environment allow for selective interactions with biological targets, which is a critical factor in achieving high efficacy while minimizing side effects.

In the context of contemporary pharmaceutical research, this compound has garnered attention due to its potential role in addressing complex diseases. Studies have demonstrated that derivatives of isoindole exhibit anti-inflammatory, anticancer, and antimicrobial properties. The 4-methyloxolane moiety contributes to enhanced solubility and bioavailability, which are essential for drug formulation. Additionally, the dioxo group serves as a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored biological activities.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyloxolane-2-carboxylate involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and medicinal chemistry. The process typically requires multi-step reactions, including cyclization and functional group interconversions, to achieve the desired molecular architecture. Advanced techniques such as transition-metal catalysis have been employed to improve yields and selectivity, underscoring the compound's synthetic complexity and elegance.

One of the most compelling aspects of this compound is its potential application in targeting enzyme-mediated diseases. Isoindole derivatives have been shown to inhibit key enzymes involved in metabolic pathways associated with disorders such as diabetes and hyperlipidemia. The carboxylate functionality provides a negative charge at physiological pH, which can enhance binding affinity to positively charged residues on enzyme active sites. This property has been exploited in the design of enzyme inhibitors with high potency and specificity.

Furthermore, computational studies have played a pivotal role in understanding the molecular interactions of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyloxolane-2-carboxylate with biological targets. Molecular docking simulations have revealed that this compound can bind to proteins involved in signal transduction pathways relevant to neurodegenerative diseases. These findings align with emerging research suggesting that isoindole derivatives may serve as candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of this compound is another area of active investigation. Preclinical studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The 4-methyloxolane moiety contributes to reduced lipophilicity compared to parent isoindole structures, which can improve oral bioavailability. Additionally, metabolic stability studies have shown that the compound undergoes minimal degradation under physiological conditions, suggesting potential for long-lasting therapeutic effects.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyloxolane-2-carboxylate (CAS No. 2248409-12-1) represents a promising entity in pharmaceutical research due to its unique structural features and multifaceted biological activities. Its potential applications span across various therapeutic areas, including oncology, neurology, and metabolic disorders. As research continues to uncover new insights into its mechanisms of action,this compound is poised to make significant contributions to the development of next-generation therapeutics.